N-(3,5-dichlorophenyl)-3,4-dihydro-2(1H)-isoquinolinecarbothioamide

• IUPAC Name: N-(3,5-dichlorophenyl)-3,4-dihydro-1H-isoquinoline-2-carbothioamide
• InChI: InChI=1S/C16H14Cl2N2S/c17-13-7-14(18)9-15(8-13)19-16(21)20-6-5-11-3-1-2-4-12(11)10-20/h1-4,7-9H,5-6,10H2,(H,19,21)
• InChI Key: DCHNXDCNLICJKU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=S)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C16H14Cl2N2S
• Molecular Weight: 337.3 g/mol

Description

N-(3,5-dichlorophenyl)-3,4-dihydro-2(1H)-isoquinolinecarbothioamide, commonly known as DCDT, is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of DCDT is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, DCDT has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may have beneficial effects on cognitive function.
Biochemical and Physiological Effects:
Studies have shown that DCDT has various biochemical and physiological effects on the body. For example, it has been shown to reduce oxidative stress and inflammation, which are both implicated in the development of various diseases. DCDT has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DCDT in lab experiments is its relatively simple synthesis method, which allows for large-scale production. Additionally, DCDT has been shown to have low toxicity, which makes it a safer option for use in experiments. However, one limitation of using DCDT is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving DCDT. One area of interest is its potential as a treatment for cancer, as studies have shown that it can inhibit the growth of various cancer cell lines. Additionally, further research is needed to fully understand the mechanism of action of DCDT and its potential therapeutic applications. Finally, the development of new synthesis methods and modifications to the chemical structure of DCDT may lead to the discovery of even more potent and effective compounds.

Scientific Research Applications

DCDT has been studied for its potential therapeutic properties, including its ability to inhibit the growth of cancer cells and bacteria. It has also been investigated as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, DCDT has been studied for its anti-inflammatory and antioxidant properties.